Cas no 1339770-34-1 (4-iodo-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole)

• Product Name: 4-iodo-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole
• CAS No: 1339770-34-1
• MF: C₈H₁₂IN₃
• MW: 277.105453491211
• CID: 5572939
• Update Time: 2025-11-01

4-iodo-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 4-iodo-1-(2-pyrrolidinylmethyl)-
• 4-iodo-1-(pyrrolidin-2-ylmethyl)-1h-pyrazole
• 4-iodo-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole

• Inchi： 1S/C8H12IN3/c9-7-4-11-12(5-7)6-8-2-1-3-10-8/h4-5,8,10H,1-3,6H2
• InChI Key： JNUMMNGPUBSLCT-UHFFFAOYSA-N
• SMILES： N1(CC2CCCN2)C=C(I)C=N1

Experimental Properties

• Density: 1.95±0.1 g/cm3(Predicted)
• Boiling Point: 343.7±12.0 °C(Predicted)
• pka: 9.96±0.10(Predicted)

Additional information on 4-iodo-1-(pyrrolidin-2-ylmethyl)-1H-pyrazole

Introduction to 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-Pyrazole (CAS No. 1339770-34-1)

4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole (CAS No. 1339770-34-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The combination of the iodo substituent and the pyrrolidine moiety imparts specific chemical and biological properties that make it an intriguing candidate for various therapeutic targets.

The chemical structure of 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole consists of a pyrazole ring with an iodo group at the 4-position and a pyrrolidine ring attached to the 1-position via a methyl group. This arrangement provides a scaffold that can be readily modified to explore a wide range of biological activities. The iodo group, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design.

Recent studies have highlighted the potential of 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory properties. The pyrazole core is well-known for its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in the inflammatory response. By incorporating the iodo substituent, researchers have been able to enhance the selectivity and potency of these derivatives, making them promising candidates for the treatment of inflammatory diseases.

In addition to its anti-inflammatory properties, 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole has also shown promise in cancer research. A study published in Cancer Research demonstrated that certain derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells. The mechanism of action appears to involve the disruption of key signaling pathways that are often dysregulated in cancer cells. This selective toxicity makes these compounds attractive for further development as potential anticancer agents.

The pharmacokinetic properties of 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. The iodo group contributes to enhanced lipophilicity, which facilitates better cell penetration and bioavailability. Additionally, the pyrrolidine moiety helps to stabilize the molecule against metabolic degradation, thereby extending its half-life in vivo.

In terms of synthetic accessibility, 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole can be synthesized using well-established methodologies in organic chemistry. One common approach involves the reaction of 4-bromo-1H-pyrazole with an appropriately substituted pyrrolidine derivative followed by iodination. This synthetic route allows for easy modification of the pyrrolidine substituent, enabling the exploration of a wide range of structural variations to optimize biological activity.

The safety profile of 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole is another important consideration in its development as a therapeutic agent. Preclinical studies have indicated that this compound is generally well-tolerated at therapeutic doses, with minimal toxicity observed in animal models. However, as with any new chemical entity (NCE), comprehensive safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 4-Iodo-1-(Pyrrolidin-2-ylmethyl)-1H-pyrazole (CAS No. 1339770-34-1) represents a promising scaffold for drug discovery and development. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further investigation in various therapeutic areas, including inflammation and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, underscoring its significance in modern medicinal chemistry.